Cas no 2171270-65-6 ((3S)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic acid)

• Product Name: (3S)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic acid
• CAS No: 2171270-65-6
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 6266510
• PubChem ID: 165877320
• Update Time: 2025-06-23

(3S)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic acid
• (3S)-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]formamido}butanoic acid
• 2171270-65-6
• EN300-1576526

• Inchi： 1S/C23H24N2O5/c1-14(12-20(26)27)24-21(28)23(10-11-23)25-22(29)30-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19H,10-13H2,1H3,(H,24,28)(H,25,29)(H,26,27)/t14-/m0/s1
• InChI Key： ACBHLEPOUUSZMA-AWEZNQCLSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H](C)CC(=O)O

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic acid

Compound CAS No. 2171270-65-6: (3S)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic Acid

The compound with CAS number 2171270-65-6, named (3S)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This molecule is characterized by its unique structure, which includes a cyclopropane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a butanoic acid backbone. The stereochemistry at the 3rd position (S configuration) adds to its complexity and specificity, making it a valuable compound for targeted research and development.

The Fmoc group is a well-known protecting group in peptide synthesis, often used to protect amino groups during the synthesis of complex molecules. In this compound, the Fmoc group is attached to an amino group, which is further connected to a cyclopropane ring. The presence of the cyclopropane ring introduces strain into the molecule, potentially enhancing its reactivity or bioavailability. This structural feature makes the compound an interesting candidate for studying non-classical interactions and molecular recognition.

Recent studies have highlighted the importance of such strained ring systems in drug design. For instance, cyclopropane-containing compounds have shown promise in targeting specific enzymes or receptors due to their unique geometric properties. The butanoic acid backbone of this compound further enhances its versatility, as it can participate in various biochemical reactions and interactions. This makes it a potential lead compound for developing novel therapeutic agents or as a building block in combinatorial chemistry.

The synthesis of this compound involves multi-step organic reactions, including protection/deprotection strategies and stereoselective synthesis. The use of Fmoc as a protecting group ensures that the amino functionality remains intact during critical steps of the synthesis while allowing for precise control over the reaction pathway. The stereochemistry at the 3rd position is achieved through asymmetric induction techniques, which are essential for producing enantiomerically pure compounds.

In terms of applications, this compound could serve as an intermediate in the synthesis of more complex molecules or as a tool for studying protein-ligand interactions. Its structure suggests potential uses in areas such as enzyme inhibition, antibiotic development, or even as a component in diagnostic agents. Researchers are actively exploring similar compounds to understand their roles in biological systems and to harness their properties for therapeutic purposes.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), MS (Mass Spectrometry), and X-ray crystallography. These methods provide insights into its molecular structure, stereochemistry, and conformational preferences, which are crucial for understanding its behavior in different environments.

In conclusion, (3S)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic acid represents a sophisticated molecule with diverse applications in modern chemistry and biology. Its unique structure, incorporating strained rings and functional groups like Fmoc, positions it as a valuable asset in both academic research and industrial development. As research continues to uncover new possibilities for such compounds, their role in advancing science and medicine is likely to grow significantly.